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Introduction: Navigating the Landscape of Allyl
Isonicotinate

Allyl isonicotinate (prop-2-enyl pyridine-4-carboxylate) is a bifunctional organic molecule
incorporating a reactive allyl group and an electron-deficient pyridine ring through an ester
linkage.[1] While commercially available and possessing structural motifs of high interest to
synthetic chemists, a comprehensive review of the scientific literature reveals that allyl
isonicotinate is not a commonly employed reagent with established, field-proven protocols for
applications such as transition-metal-catalyzed allylations or decarboxylative couplings. Its
applications appear to be more prominent in areas like polymer science as a monomer.

This guide, therefore, adopts a dual-pronged approach. Firstly, it will provide a detailed protocol
for the synthesis of allyl isonicotinate, a foundational technique for any researcher wishing to
explore its chemistry. Secondly, it will delve into the potential applications of this reagent,
grounded in the well-established reactivity of its constituent functional groups. By examining
the rich chemistry of allylic esters in palladium catalysis and the versatile nature of the
isonicotinate scaffold, we aim to provide a forward-looking guide that empowers researchers to
pioneer new applications for this intriguing molecule. We will supplement this with a detailed,
exemplary protocol for a canonical reaction—the Tsuji-Trost allylic alkylation—to illustrate the
type of synthetic context in which a molecule like allyl isonicotinate could theoretically be
explored.
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Physicochemical Properties and Safety Data

A clear understanding of a reagent's properties is paramount for its safe and effective use in

the laboratory.

Property Value Reference(s)
CAS Number 25635-24-9 [2]
Molecular Formula CoHoNO2 [2]
Molecular Weight 163.18 g/mol [2]
Colorless to light yellow/orange
Appearance o
clear liquid
rop-2-enyl pyridine-4-
IUPAC Name Prop-e-enyipy [1]
carboxylate
Allyl 4-pyridinecarboxylate,
Synonyms o [2]
Isonicotinic acid allyl ester
pKa (Predicted) 3.13+0.10

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye

irritation

[1]

Synthesis of Allyl Isonicotinate

The most direct and common method for the synthesis of allyl isonicotinate is the

esterification of isonicotinic acid with allyl alcohol. This can be achieved through several

standard methods, with the Fischer esterification being a straightforward and scalable

approach.

Protocol 1: Fischer Esterification of Isonicotinic Acid

This protocol describes the acid-catalyzed esterification of isonicotinic acid with allyl alcohol.

Workflow for the Synthesis of Allyl Isonicotinate

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.scbt.com/p/allyl-isonicotinate-25635-24-9
https://www.scbt.com/p/allyl-isonicotinate-25635-24-9
https://www.scbt.com/p/allyl-isonicotinate-25635-24-9
https://pubchem.ncbi.nlm.nih.gov/compound/571571
https://www.scbt.com/p/allyl-isonicotinate-25635-24-9
https://pubchem.ncbi.nlm.nih.gov/compound/571571
https://www.benchchem.com/product/b1581347?utm_src=pdf-body
https://www.benchchem.com/product/b1581347?utm_src=pdf-body
https://www.benchchem.com/product/b1581347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reactants & Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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